Cas no 114058-89-8 (3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-)
114058-89-8 structure
Product Name:3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-
CAS No:114058-89-8
MF:C11H13N3S
MW:219.306020498276
CID:170027
PubChem ID:3087354
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-
- 4-ethyl-2-methyl-5-phenyl-1,2,4-triazole-3-thione
- 2,4-Dihydro-4-ethyl-2-methyl-5-phenyl-3H-1,2,4-triazole-3-thione
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-2-methyl-5-phenyl-
- AC1MJ7Z2
- ACMC-20mjn8
- AG-D-34197
- BRN 6725191
- CHEMBL23017
- CTK4A8579
- 114058-89-8
- DTXSID70150642
-
- Inchi: 1S/C11H13N3S/c1-3-14-10(12-13(2)11(14)15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
- InChI Key: ADEUINFOYLGADE-UHFFFAOYSA-N
- SMILES: S=C1N(C)N=C(C2C=CC=CC=2)N1CC
Computed Properties
- Exact Mass: 219.08319
- Monoisotopic Mass: 219.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 291.5°Cat760mmHg
- Flash Point: 130.1°C
- Refractive Index: 1.629
- PSA: 18.84
3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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